[3-(3-chlorobenzyl)-1'-phenyl-1,4'-bipiperidin-3-yl]methanol

• IUPAC Name: [3-[(3-chlorophenyl)methyl]-1-(1-phenylpiperidin-4-yl)piperidin-3-yl]methanol
• InChI: InChI=1S/C24H31ClN2O/c25-21-7-4-6-20(16-21)17-24(19-28)12-5-13-27(18-24)23-10-14-26(15-11-23)22-8-2-1-3-9-22/h1-4,6-9,16,23,28H,5,10-15,17-19H2
• InChI Key: URDWDNQXQXHJJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)C3=CC=CC=C3)(CC4=CC(=CC=C4)Cl)CO
• Molecular Formula: C24H31ClN2O
• Molecular Weight: 399.0 g/mol

Description

[3-(3-chlorobenzyl)-1'-phenyl-1,4'-bipiperidin-3-yl]methanol, also known as CBP, is a chemical compound that has been widely studied for its potential applications in scientific research. CBP belongs to the class of compounds known as piperidines, which are characterized by a six-membered ring containing nitrogen atoms.

Mechanism of Action

The mechanism of action of [3-(3-chlorobenzyl)-1'-phenyl-1,4'-bipiperidin-3-yl]methanol is not fully understood, but it is believed to involve the inhibition of the dopamine and serotonin transporters. This inhibition leads to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine and serotonin levels in the brain. This compound has also been shown to have an effect on the release of other neurotransmitters, such as norepinephrine and acetylcholine. These effects can lead to changes in behavior and cognition, such as alterations in mood, motivation, and attention.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(3-chlorobenzyl)-1'-phenyl-1,4'-bipiperidin-3-yl]methanol in lab experiments is its high affinity for the dopamine and serotonin transporters, which makes it a valuable tool for studying the mechanisms of neurotransmitter uptake and release in the brain. However, one limitation of using this compound in lab experiments is its potential for toxicity, which can limit its usefulness in certain applications.

Future Directions

There are many potential future directions for research on [3-(3-chlorobenzyl)-1'-phenyl-1,4'-bipiperidin-3-yl]methanol. One area of interest is the development of new compounds that are structurally similar to this compound but have improved pharmacological properties. Another area of interest is the use of this compound in the treatment of neurological and psychiatric disorders, such as depression and addiction. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

[3-(3-chlorobenzyl)-1'-phenyl-1,4'-bipiperidin-3-yl]methanol can be synthesized using a variety of methods, including the reduction of the corresponding ketone using sodium borohydride, or the reaction of the corresponding amine with formaldehyde. The most common method for synthesizing this compound involves the reaction of 3-chlorobenzylamine with 1-phenylpiperidin-3-one in the presence of sodium borohydride.

Scientific Research Applications

[3-(3-chlorobenzyl)-1'-phenyl-1,4'-bipiperidin-3-yl]methanol has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have a high affinity for the dopamine transporter, which is a protein that plays a critical role in the regulation of dopamine levels in the brain. This compound has also been shown to have an affinity for the serotonin transporter, which is a protein that plays a critical role in the regulation of serotonin levels in the brain. These properties make this compound a valuable tool for studying the mechanisms of neurotransmitter uptake and release in the brain.